Cumene
Cumene
This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Ph
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Cumene is a colourless aromatic liquid which is mainly used as solvent in production of phenol, acetone and acetophenone. It is insoluble in water and is miscible with organic solvents. It forms peroxide on exposure to air for long and reacts exothermically with concentrated nitric or sulphuric acid.
Cumene is an organic compound obtained, in the process of acid-catalyzed alkylation of benzene with propylene.
Cumene is chemical, which can be released into the environment due to production and processing, from petroleum refining and the combustion and evaporation of petroleum products.
Cumene appears as a clear colorless liquid with an aromatic odor. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. May be moderately toxic by inhalation, ingestion and skin absorption.
Cumene, also known as isopropylbenzene or 2-phenylpropane, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. Cumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cumene has been detected in multiple biofluids, such as feces and saliva. Within the cell, cumene is primarily located in the membrane (predicted from logP). Cumene exists in all eukaryotes, ranging from yeast to humans. Cumene is also a parent compound for other transformation products, including but not limited to, cuminaldehyde, 2-phenylpropan-2-ol, and 2-phenyl-1, 2-propanediol. Outside of the human body, cumene can be found in ceylon cinnamon, cumin, ginger, and herbs and spices. This makes cumene a potential biomarker for the consumption of these food products. Cumene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Cumene is an alkylbenzene that is benzene carrying an isopropyl group.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Cumene is a colourless aromatic liquid which is mainly used as solvent in production of phenol, acetone and acetophenone. It is insoluble in water and is miscible with organic solvents. It forms peroxide on exposure to air for long and reacts exothermically with concentrated nitric or sulphuric acid.
Cumene is an organic compound obtained, in the process of acid-catalyzed alkylation of benzene with propylene.
Cumene is chemical, which can be released into the environment due to production and processing, from petroleum refining and the combustion and evaporation of petroleum products.
Cumene appears as a clear colorless liquid with an aromatic odor. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. May be moderately toxic by inhalation, ingestion and skin absorption.
Cumene, also known as isopropylbenzene or 2-phenylpropane, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. Cumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cumene has been detected in multiple biofluids, such as feces and saliva. Within the cell, cumene is primarily located in the membrane (predicted from logP). Cumene exists in all eukaryotes, ranging from yeast to humans. Cumene is also a parent compound for other transformation products, including but not limited to, cuminaldehyde, 2-phenylpropan-2-ol, and 2-phenyl-1, 2-propanediol. Outside of the human body, cumene can be found in ceylon cinnamon, cumin, ginger, and herbs and spices. This makes cumene a potential biomarker for the consumption of these food products. Cumene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Cumene is an alkylbenzene that is benzene carrying an isopropyl group.
Brand Name:
Vulcanchem
CAS No.:
98-82-8
VCID:
VC20868831
InChI:
InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3
SMILES:
CC(C)C1=CC=CC=C1
Molecular Formula:
C9H12
C6H5CH(CH3)2
C9H12
C6H5CH(CH3)2
C9H12
Molecular Weight:
120.19 g/mol
Cumene
CAS No.: 98-82-8
Cat. No.: VC20868831
Molecular Formula: C9H12
C6H5CH(CH3)2
C9H12
Molecular Weight: 120.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Ph Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Cumene is a colourless aromatic liquid which is mainly used as solvent in production of phenol, acetone and acetophenone. It is insoluble in water and is miscible with organic solvents. It forms peroxide on exposure to air for long and reacts exothermically with concentrated nitric or sulphuric acid. Cumene is an organic compound obtained, in the process of acid-catalyzed alkylation of benzene with propylene. Cumene is chemical, which can be released into the environment due to production and processing, from petroleum refining and the combustion and evaporation of petroleum products. Cumene appears as a clear colorless liquid with an aromatic odor. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. May be moderately toxic by inhalation, ingestion and skin absorption. Cumene, also known as isopropylbenzene or 2-phenylpropane, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety. Cumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cumene has been detected in multiple biofluids, such as feces and saliva. Within the cell, cumene is primarily located in the membrane (predicted from logP). Cumene exists in all eukaryotes, ranging from yeast to humans. Cumene is also a parent compound for other transformation products, including but not limited to, cuminaldehyde, 2-phenylpropan-2-ol, and 2-phenyl-1, 2-propanediol. Outside of the human body, cumene can be found in ceylon cinnamon, cumin, ginger, and herbs and spices. This makes cumene a potential biomarker for the consumption of these food products. Cumene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. Cumene is an alkylbenzene that is benzene carrying an isopropyl group. |
|---|---|
| CAS No. | 98-82-8 |
| Molecular Formula | C9H12 C6H5CH(CH3)2 C9H12 |
| Molecular Weight | 120.19 g/mol |
| IUPAC Name | cumene |
| Standard InChI | InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3 |
| Standard InChI Key | RWGFKTVRMDUZSP-UHFFFAOYSA-N |
| Impurities | Sulfur compounds 2 ppm, Max; Olefinic materials 200-700 ppm |
| SMILES | CC(C)C1=CC=CC=C1 |
| Canonical SMILES | CC(C)C1=CC=CC=C1 |
| Boiling Point | 306.3 °F at 760 mm Hg (USCG, 1999) 152.4 °C 152 °C 306°F |
| Colorform | Colorless liquid |
| Flash Point | 96 °F (USCG, 1999) 102 °F (39 °C) (Closed cup) 31 °C c.c. 96°F |
| Melting Point | -140.9 °F (USCG, 1999) -96.0 °C -96.9°C -96 °C -141°F |
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